Cas no 792128-85-9 (D-Glucitol, 2,3,6-triamino-1,2,3,4,6-pentadeoxy-1,4-imino- (9CI))

• Product Name: D-Glucitol, 2,3,6-triamino-1,2,3,4,6-pentadeoxy-1,4-imino- (9CI)
• CAS No: 792128-85-9
• MF: C₆H₁₆N₄O
• MW: 160.217440605164
• CID: 555894
• Update Time: 2023-03-29

D-Glucitol, 2,3,6-triamino-1,2,3,4,6-pentadeoxy-1,4-imino- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2,3,6-triamino-1,2,3,4,6-pentadeoxy-1,4-imino- (9CI)
• D-Glucitol, 2,3,6-triamino-1,2,3,4,6-pentadeoxy-1,4-imino- (9CI)

• Inchi： 1S/C6H16N4O/c7-1-4(11)6-5(9)3(8)2-10-6/h3-6,10-11H,1-2,7-9H2/t3-,4+,5+,6+/m0/s1
• InChI Key： WDXMODRDASMCRI-SLPGGIOYSA-N
• SMILES： C1N[C@H]([C@@H](CN)O)[C@H](N)[C@H]1N

Computed Properties

• Exact Mass: 160.132
• Monoisotopic Mass: 160.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2